(2Z)-N-{4-[(3-methoxypyrazin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide

• IUPAC Name: (Z)-N-[4-[(3-methoxypyrazin-2-yl)sulfamoyl]phenyl]-3-(5-nitrothiophen-2-yl)prop-2-enamide
• InChI: InChI=1S/C18H15N5O6S2/c1-29-18-17(19-10-11-20-18)22-31(27,28)14-6-2-12(3-7-14)21-15(24)8-4-13-5-9-16(30-13)23(25)26/h2-11H,1H3,(H,19,22)(H,21,24)/b8-4-
• InChI Key: FNPPHVLYVGMZMZ-YWEYNIOJSA-N
• Canonical SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
• Isomeric SMILES: COC1=NC=CN=C1NS(=O)(=O)C2=CC=C(C=C2)NC(=O)/C=C\C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C18H15N5O6S2
• Molecular Weight: 461.5 g/mol

Description

The compound (2Z)-N-{4-[(3-methoxypyrazin-2-yl)sulfamoyl]phenyl}-3-(5-nitrothiophen-2-yl)prop-2-enamide is a structurally complex molecule featuring:

• A (3-methoxypyrazin-2-yl)sulfamoyl group attached to a phenyl ring, which may confer hydrogen-bonding capabilities and influence pharmacokinetic properties.
• While direct studies on this compound are absent in the provided evidence, its structural motifs align with compounds investigated for applications in medicinal chemistry (e.g., enzyme inhibition) and materials science (e.g., electroluminescence) .

Comparison with Similar Compounds

Structural Comparison

Key structural analogs and their distinguishing features:

Compound Name/Class	Core Structure Differences	Potential Implications	Reference
3-({5-[(2-Amino-1,3-thiazol-4-yl)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-phenylpropanamides	Replaces pyrazine-sulfamoyl with oxadiazole-thiazole; lacks nitrothiophene	Enhanced antibacterial activity due to thiazole and oxadiazole motifs
1-Phenyl-3-(4-nitrophenyl)-5-(2-thienyl)-2-pyrazoline	Pyrazoline core instead of enamide; nitro group on phenyl rather than thiophene	Electroluminescent properties due to pyrazoline and thienyl conjugation
Thiazolidinone derivatives	Cyclic thiazolidinone scaffold; lacks sulfamoyl and nitro groups	Anticancer activity via modulation of cellular pathways (e.g., PI3K/AKT)

Key Observations :

• The sulfamoyl group in the target compound may enhance solubility and binding affinity compared to non-sulfonamide analogs .
• The 5-nitrothiophene moiety could increase oxidative stability relative to non-nitrated thiophenes, as nitro groups often enhance electron-withdrawing effects .

Comparison :

• The target compound’s synthesis likely shares steps with oxadiazole-thiazole propanamides (e.g., sulfamoylation and amidation) but diverges in nitrothiophene functionalization .
• Pyrazoline derivatives require cyclization steps absent in the target compound’s synthesis, highlighting differences in heterocyclic assembly .